Cas no 946382-12-3 (N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946382-12-3
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 6111704
• PubChem ID: 26842358
• Update Time: 2025-10-23

N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• N-(2-methylphenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• 2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(o-tolyl)acetamide
• 946382-12-3
• F2227-0539
• N-(2-methylphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide
• AKOS004957992

• Inchi： 1S/C22H22N4O2/c1-14(2)21-24-25-22(28-21)19-12-16-9-5-7-11-18(16)26(19)13-20(27)23-17-10-6-4-8-15(17)3/h4-12,14H,13H2,1-3H3,(H,23,27)
• InChI Key： KGZAXYFMAAUSBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(C(C)C)O1

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73Ų

Additional information on N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Research Brief on N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS: 946382-12-3)

Recent studies have highlighted the potential of N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS: 946382-12-3) as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-oxadiazole hybrid structure, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its interaction with key enzymes and receptors involved in inflammatory and oncogenic processes. Preliminary in vitro studies indicate that the compound exhibits significant inhibitory effects on certain kinase enzymes, which are often overexpressed in various cancers. These findings suggest its potential as a lead compound for the development of new kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies utilizing advanced analytical techniques, such as LC-MS/MS, have provided insights into its metabolic stability and bioavailability. These results are critical for optimizing the compound's structure to enhance its therapeutic efficacy and reduce potential side effects.

Further research has also examined the compound's potential applications beyond oncology. For instance, its anti-inflammatory properties have been evaluated in models of chronic inflammatory diseases, with preliminary data indicating a reduction in pro-inflammatory cytokine levels. This dual functionality underscores the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in translating this research into clinical applications. Issues such as solubility, toxicity, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(2-methylphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide represents a compelling area of research with significant implications for drug discovery. Continued exploration of its biological activities and optimization of its chemical properties will be crucial for realizing its full therapeutic potential.